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Compound of Interest

Compound Name: Desflurane

Cat. No.: B1195063 Get Quote

This document provides crucial procedural guidance for the safe handling and disposal of

Desflurane, tailored for researchers, scientists, and drug development professionals.

Adherence to these protocols is vital for minimizing exposure and ensuring a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling Desflurane, a comprehensive approach to personal protection is necessary to

prevent contact and inhalation. The selection of PPE should be based on a thorough risk

assessment of the specific procedures being performed.[1]

Eye and Face Protection: To prevent eye irritation from splashes or vapor, appropriate eye

protection is mandatory.[2]

Routine Use (e.g., vaporizer filling): Wear safety glasses.[3][4]

Potential for Splashes: In manufacturing or laboratory settings where splashes are

possible, use chemical splash goggles or a full-face shield.[3]

Hand Protection: Use chemical-resistant, impervious gloves to avoid skin contact. Materials

such as latex or rubber are suitable. After removing gloves, always wash hands thoroughly.

Skin and Body Protection: Protective clothing is required to prevent skin contact.

A standard work uniform or laboratory coat is typically sufficient.
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For tasks with a higher risk of exposure, additional garments such as sleevelets, aprons,

or disposable suits should be used.

Respiratory Protection: Respiratory protection is generally not required when engineering

controls are effectively in place.

With Engineering Controls: A well-maintained local exhaust ventilation and/or an

anesthetic gas scavenging system are the primary means of controlling airborne levels.

Without Sufficient Ventilation: If exposure levels may exceed regulatory limits, a respiratory

protection program compliant with OSHA standards must be implemented. This may

involve using NIOSH-approved cartridge respirators for organic vapors.

Spill Response: For cleaning up spills, appropriate respirators must be worn. In

emergencies, a self-contained breathing apparatus (SCBA) may be necessary.

Occupational Exposure Limits
While OSHA has not established a specific Permissible Exposure Limit (PEL) for Desflurane,

other organizations have provided recommendations for halogenated anesthetic gases. It is

prudent to minimize all occupational exposures.
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Organization Guideline Exposure Limit Notes

NIOSH
Recommended

Exposure Limit (REL)
2 ppm

Ceiling concentration

over a sampling

period not to exceed

one hour.

NIOSH
Recommended

Exposure Limit (REL)
0.5 ppm

When used in

combination with

nitrous oxide.

OSHA
Permissible Exposure

Limit (PEL)
Not Established

Employers may be

cited under the

General Duty Clause

if protective measures

are not adequate.

ACGIH
Threshold Limit Value

(TLV)
Not Established

Other halogenated

anesthetics, like

Enflurane, have a TLV

of 75 ppm.

Procedural Guidance for Handling Desflurane
A systematic approach to handling Desflurane, from preparation to disposal, is critical for

safety.

Pre-Operational Plan
Training: Ensure all personnel are trained on the hazards of Desflurane, safe work

practices, and emergency procedures.

Review SDS: Before use, thoroughly review the Safety Data Sheet (SDS) for Desflurane.

Ventilation Check: Confirm that engineering controls such as a chemical fume hood, local

exhaust ventilation, or an anesthetic gas scavenging system are operational. All work should

be performed with these controls in place.

PPE Assembly: Gather all necessary PPE as specified above.
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Spill Kit: Ensure a spill kit with appropriate absorbent materials is readily accessible.

Operational Plan: Safe Handling
Work in Ventilated Area: Always handle Desflurane in a well-ventilated location.

Dispensing: When filling vaporizers or handling the liquid, do so carefully to avoid spills and

splashing.

Avoid Inhalation and Contact: Avoid breathing vapors and prevent any contact with skin and

eyes.

Use Non-Sparking Tools: To prevent ignition from electrostatic discharge, use non-sparking

tools.

Keep Containers Closed: Keep the Desflurane container tightly closed when not in use.

Post-Operational Plan
Decontamination: Clean equipment and work surfaces with a suitable solvent or detergent

after use.

Hand Washing: After removing gloves, wash hands and any other exposed skin thoroughly.

Storage: Store Desflurane in a tightly sealed container in a cool, dry, and well-ventilated

area. The recommended storage temperature is between 15-30°C (59-86°F).

Spill and Disposal Plan
Prompt and correct response to spills is essential to mitigate exposure.

Spill Response
Restrict Access: In the event of a spill, restrict access to the area to essential personnel

wearing appropriate protective equipment.

Ventilate: If it is safe to do so, increase ventilation in the spill area.

Absorb Spill:
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For small spills, the liquid may evaporate quickly.

For larger spills, use an absorbent material designed for organic chemicals, such as

vermiculite or "spill pillows," to contain the liquid.

Collect Waste: Carefully collect the absorbent material and any broken glass into a sealable

glass or plastic container.

Disposal Plan
Labeling: Clearly label the waste container with its contents.

Regulatory Compliance: Desflurane may be considered a hazardous waste. All waste must

be disposed of in accordance with applicable federal, state, and local regulations.

Waste Transfer: Transfer the sealed container to a certified waste disposal contractor. Do not

pour Desflurane down the drain.

Visual Workflow for Safe Handling of Desfluranedot
// Global relationship to disposal handle_location -> spill_response [style=dashed,

color="#5F6368", constraint=false]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1195063#personal-protective-equipment-for-
handling-desflurane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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